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Compound of Interest

Compound Name: GSK840

Cat. No.: B10814840 Get Quote

Essential Safety and Handling Guide for GSK840
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for the potent and

selective RIPK3 kinase inhibitor, GSK840. While some safety data sheets (SDS) may classify

GSK840 as non-hazardous under the Globally Harmonized System (GHS), its potent biological

activity necessitates careful handling to ensure personnel safety and experimental integrity.

This document aims to be your preferred resource for laboratory safety and chemical handling,

offering value beyond the product itself.

I. Personal Protective Equipment (PPE) and Safety
Precautions
Given GSK840's role as a potent kinase inhibitor, a cautious approach to handling is

recommended, irrespective of its GHS classification. Standard laboratory practices for handling

biologically active research chemicals should be followed.

Core Personal Protective Equipment:

Gloves: Always wear nitrile gloves to prevent skin contact. Change gloves immediately if

they become contaminated.
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Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

accidental splashes.

Lab Coat: A standard laboratory coat should be worn to protect personal clothing.

Engineering Controls:

Chemical Fume Hood: When handling the solid compound (e.g., weighing, preparing stock

solutions), it is best practice to work in a chemical fume hood to minimize the risk of

inhalation.

Ventilation: Ensure work is conducted in a well-ventilated laboratory.

Hygiene Practices:

Wash hands thoroughly with soap and water after handling the compound, before leaving the

laboratory, and before eating, drinking, or smoking.

Do not eat, drink, or smoke in areas where GSK840 is handled or stored.

II. Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the stability and integrity of GSK840.

Storage:

Stock Solutions: For long-term storage, stock solutions should be kept at -80°C for up to six

months or -20°C for up to one month.[1]

Solid Compound: Store the solid form of GSK840 at 0°C for short-term and -20°C for long-

term storage in a desiccated environment.

Preparation of Stock Solutions:

GSK840 is soluble in DMSO.[2] For example, a 10 mM stock solution in DMSO can be

prepared.[2] To avoid precipitation when diluting into aqueous solutions, it is recommended

to first dilute the DMSO stock to an intermediate concentration with DMSO before adding it

to your cell culture medium or buffer.[2]
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Pre-warming the stock solution and the aqueous medium to 37°C before dilution can help

prevent precipitation.[2] If precipitation occurs, sonication may be used to redissolve the

compound.[2]

III. Disposal Plan
Dispose of GSK840 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste.

Waste Classification: While not classified as hazardous by GHS, it is prudent to treat waste

containing GSK840 as chemical waste.

Containment: Collect all waste containing GSK840 (e.g., unused solutions, contaminated

consumables like pipette tips and tubes) in a clearly labeled, sealed container designated for

chemical waste.

Disposal Route: Follow your institution's specific procedures for the disposal of chemical

waste. Do not dispose of GSK840 down the drain or in the regular trash.

IV. Quantitative Data Summary
Property Value Source

IC50 (Kinase Activity) 0.3 nM [1]

IC50 (Binding Affinity) 0.9 nM [1]

Molecular Weight 365.43 g/mol

Formula C21H23N3O3

Storage (Solid) -20°C (long-term)

Storage (Solution)
-80°C (6 months), -20°C (1

month)
[1]

V. Experimental Protocol: Inhibition of TNF-induced
Necroptosis in Cell Culture

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.targetmol.com/compound/gsk840
https://www.targetmol.com/compound/gsk840
https://www.benchchem.com/product/b10814840?utm_src=pdf-body
https://www.benchchem.com/product/b10814840?utm_src=pdf-body
https://www.benchchem.com/product/b10814840?utm_src=pdf-body
https://www.benchchem.com/product/b10814840?utm_src=pdf-body
https://www.medchemexpress.com/gsk840.html
https://www.medchemexpress.com/gsk840.html
https://www.medchemexpress.com/gsk840.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is adapted from studies demonstrating the efficacy of GSK840 in blocking

necroptosis in human HT-29 cells.[1][2]

Objective: To assess the concentration-dependent inhibition of TNF-induced necroptosis by

GSK840.

Materials:

Human HT-29 cells

GSK840

Tumor Necrosis Factor-alpha (TNF-α)

z-VAD-FMK (a pan-caspase inhibitor)

SMAC mimetic (e.g., SM-164)

Cell culture medium and supplements

Cell viability assay reagent (e.g., CellTiter-Glo®)

Procedure:

Cell Seeding: Plate HT-29 cells in a 96-well plate at a suitable density and allow them to

adhere overnight.

Compound Preparation: Prepare a serial dilution of GSK840 in cell culture medium. The final

concentrations may range from 0.01 µM to 3 µM.[1]

Pre-treatment: Add the diluted GSK840 solutions to the respective wells and incubate for a

specified period (e.g., 1-2 hours).

Induction of Necroptosis: To induce necroptosis, treat the cells with a combination of TNF-α

(e.g., 10 ng/mL), a SMAC mimetic (e.g., 100 nM), and z-VAD-FMK (e.g., 20 µM).[1] z-VAD-

FMK is included to inhibit apoptosis and promote necroptosis.
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Incubation: Incubate the cells for a sufficient time to allow for cell death to occur (e.g., 24

hours).

Cell Viability Assessment: Measure cell viability using a suitable assay according to the

manufacturer's instructions.

Data Analysis: Plot the cell viability against the concentration of GSK840 to determine the

IC50 value for the inhibition of necroptosis.

VI. Visualization of the Necroptosis Signaling
Pathway
The following diagram illustrates the simplified signaling pathway of necroptosis, which is

inhibited by GSK840. Necroptosis is a form of programmed cell death that is initiated by stimuli

such as TNF-α. This leads to the activation of RIPK1 and RIPK3, which then phosphorylates

MLKL. Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, leading

to membrane disruption and cell death. GSK840 acts by directly inhibiting the kinase activity of

RIPK3.
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Caption: Simplified necroptosis pathway and the inhibitory action of GSK840.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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